Cas no 2228831-11-4 (4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol)
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol
- 2228831-11-4
- EN300-1734671
-
- Inchi: 1S/C14H19NO/c1-10(16)8-9-12-11(2)15(3)14-7-5-4-6-13(12)14/h4-7,10,16H,8-9H2,1-3H3
- InChI Key: QYHQAXUEOQREPN-UHFFFAOYSA-N
- SMILES: OC(C)CCC1=C(C)N(C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 217.146664230g/mol
- Monoisotopic Mass: 217.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 25.2Ų
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1734671-0.05g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1734671-0.1g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1734671-0.25g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1734671-0.5g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1734671-1.0g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1734671-2.5g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1734671-5.0g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 5g |
$3935.0 | 2023-06-04 | ||
| Enamine | EN300-1734671-10.0g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 10g |
$5837.0 | 2023-06-04 | ||
| Enamine | EN300-1734671-1g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1734671-5g |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol |
2228831-11-4 | 5g |
$3935.0 | 2023-09-20 |
4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol
4-(1,2-Dimethyl-1H-indol-3-yl)butan-2-ol (CAS No. 2228831-11-4): A Comprehensive Overview
4-(1,2-Dimethyl-1H-indol-3-yl)butan-2-ol (CAS No. 2228831-11-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol.
Chemical Structure and Properties
4-(1,2-Dimethyl-1H-indol-3-yl)butan-2-ol is a derivative of indole, a heterocyclic aromatic organic compound. The molecular formula of this compound is C15H20N2O, and its molecular weight is approximately 240.33 g/mol. The structure of 4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol features a 1,2-dimethylindole moiety attached to a butan-2-ol chain. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule.
The compound is generally solid at room temperature and exhibits moderate solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be a consideration in formulation and delivery methods. The presence of the hydroxyl group (-OH) on the butan-2-ol chain contributes to its polarity and reactivity, making it an interesting target for chemical modifications and derivatizations.
Synthesis Methods
The synthesis of 4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol has been explored through various synthetic routes, each with its own advantages and challenges. One common approach involves the reaction of 3-bromobutanone with 1,2-dimethylindole in the presence of a suitable base. This reaction typically proceeds via a nucleophilic addition mechanism followed by an intramolecular cyclization to form the desired product.
An alternative method involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to introduce the butanone moiety onto the indole ring. This approach can offer higher yields and better control over regioselectivity but may require more stringent reaction conditions.
Biological Activities
4-(1,2-Dimethyl-1H-indol-3-yl)butan-2-ol has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. Recent research has highlighted its ability to modulate various signaling pathways involved in cellular processes such as inflammation and oxidative stress.
In vitro studies have shown that 4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to downregulate nuclear factor-kappa B (NF-kB) activation, a key regulator of inflammatory responses.
Furthermore, the compound has demonstrated potent antioxidant activity by scavenging free radicals and reducing oxidative damage in cellular models. Its neuroprotective effects have been investigated in models of neurodegenerative diseases such as Alzheimer's disease (AD). Studies have shown that 4-(1,2-dimethyl-1H-indol-3-y l)butan - 2 - ol can protect neurons from amyloid-beta (Aβ)-induced toxicity by inhibiting Aβ aggregation and promoting autophagy.
Clinical Applications and Future Directions
The promising biological activities of 4-(1 , 2 - dimethy l - 1 H - ind o l - 3 - y l )b u t an - 2 - ol have sparked interest in its potential clinical applications. Preclinical studies have suggested that this compound could be developed as a therapeutic agent for treating inflammatory disorders and neurodegenerative diseases.
Ongoing research is focused on optimizing the pharmacokinetic properties of 4-(1 , 2 - dimethy l - 1 H - ind o l - 3 - y l )b u t an - 2 - ol to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or delivery systems that can improve its therapeutic efficacy.
In conclusion, 4-(1 , 2 - dimethy l - 1 H - ind o l - 3 - y l )b u t an - 2 - ol (CAS No . 2 2 8 , , , , , , , , , , , , , , , ) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and potential therapeutic applications make it an exciting target for future research in medicinal chemistry and pharmaceutical development.
2228831-11-4 (4-(1,2-dimethyl-1H-indol-3-yl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)